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Abstract

Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a pivotal heterocyclic compound widely
utilized as a versatile building block in the synthesis of a variety of biologically active molecules.
Its pyrimidine core is a common scaffold in numerous pharmaceuticals, making this compound
a significant interest in medicinal chemistry and drug discovery. This technical guide provides a
comprehensive overview of the physical and chemical properties, detailed experimental
protocols for its synthesis and purification, and an exploration of its role in the development of
therapeutic agents, particularly those targeting cancer and inflammatory pathways.

Chemical and Physical Properties

Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate, also known by its IUPAC name ethyl 6-
amino-2-oxo-1,2-dihydropyrimidine-5-carboxylate, is a stable, solid organic compound.[1] The
key physical and chemical properties are summarized in the tables below.

General and Structural Properties
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Property Value Source

CAS Number 20187-46-6 [1][2]

Molecular Formula C7H9N30s3 [1][2]

Molecular Weight 183.16 g/mol [1]
White to off-white or light

Appearance _ [3]
yellow crystalline powder

Odor Odorless [2]

Physicochemical Properties
Property Value Source
Melting Point 276 °C (decomposition) [4]
N ) 379 °C at 760 mmHg

Boiling Point ) [5]
(Predicted)

Density 1.48 + 0.1 g/cm? (Predicted)

pKa 7.91 £ 0.10 (Predicted) [2]

Solubility Sparingly soluble in water. [2]

Storage Temperature

2-8 °C, under inert gas

(Nitrogen or Argon)

[3]

Spectral Data

While detailed spectra are best obtained through direct analysis, the following table

summarizes typical spectral characteristics.
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Spectrum Type

Key Features

1H NMR

Signals corresponding to the ethyl group (triplet
and quartet), the pyrimidine ring proton, and the

amino and hydroxyl/amide protons.

13C NMR

Resonances for the carbonyl carbons of the
ester and the pyrimidine ring, the carbons of the

ethyl group, and the pyrimidine ring carbons.

FTIR (KBr)

Characteristic peaks for N-H stretching (amino
and amide groups), C=0 stretching (ester and
amide), C=C and C=N stretching of the
pyrimidine ring, and C-O stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound.

Experimental Protocols

Synthesis of Ethyl 4-amino-2-hydroxypyrimidine-5-

carboxylate

A common and effective method for the synthesis of Ethyl 4-amino-2-hydroxypyrimidine-5-

carboxylate involves the condensation of guanidine with diethyl ethoxymethylenemalonate.[3]

[6]

Reagents and Materials:

e Potassium hydroxide (KOH)

« Distilled water

e Guanidine carbonate

» Diethyl ethoxymethylenemalonate

o Ethanol
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e Hydrochloric acid (for pH adjustment)
e Acetone
Procedure:

In a suitable reaction vessel, dissolve potassium hydroxide in distilled water with stirring until
a clear solution is obtained.

To this solution, add guanidine carbonate and continue stirring until it is fully dissolved. The
temperature of the reaction mixture should be maintained at approximately 20°C.

Slowly add diethyl ethoxymethylenemalonate dropwise to the reaction mixture over a period
of about 3 hours. During the addition, the reaction temperature will gradually increase to
around 35°C.

A yellow solid will precipitate out of the solution. After the addition is complete, cool the
reaction mixture.

Further cool the mixture to 0-5°C and collect the precipitated solid by filtration.

Wash the crude product thoroughly with ice-cold water.

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a high-purity final product.[3]
Procedure:

e The crude, light-yellow solid is dissolved in a mixture of 60% water and 40% ethanol with
heating.

« If the initial solution is hazy, it can be clarified by heating, for instance, with steam, for about
an hour.

« Allow the clear solution to cool slowly. Crystallization is typically observed to begin at around
39°C.
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e Continue the slow cooling to room temperature to maximize crystal formation.

o Collect the purified crystals by filtration and wash with a small amount of cold ethanol or
acetone.

» Dry the final product in a vacuum oven to yield a white to off-white crystalline powder with a
high purity (typically >95%).[3]

Mandatory Visualizations
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Caption: Synthesis and purification workflow for Ethyl 4-amino-2-hydroxypyrimidine-5-
carboxylate.
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Caption: Role of Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate as a precursor to
bioactive molecules.

Applications in Drug Development

Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a valuable starting material in the
synthesis of more complex molecules with therapeutic potential. Its derivatives have been
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investigated for a range of biological activities.

Precursor to Anticancer Agents

This compound serves as a key reagent in the synthesis of cytidine-5-carboxylic acid and other
pyrimidine-based analogs which have been explored as potential anticancer agents.[4] The
pyrimidine scaffold is a core component of several established anticancer drugs that function
as antimetabolites, interfering with nucleic acid synthesis in rapidly dividing cancer cells.

Synthesis of STATG6 Inhibitors

Derivatives of pyrimidine-5-carboxamide, synthesized from precursors like Ethyl 4-amino-2-
hydroxypyrimidine-5-carboxylate, have been identified as potent inhibitors of the STAT6
(Signal Transducer and Activator of Transcription 6) protein.[7][8] The STAT6 signaling pathway
is crucial in the immune response, particularly in T-helper cell 2 (Th2) differentiation, which is
implicated in allergic and inflammatory conditions such as asthma and atopic diseases.[7][8]
Inhibition of STATG is therefore a promising therapeutic strategy for these conditions.

Conclusion

Ethyl 4-amino-2-hydroxypyrimidine-5-carboxylate is a foundational molecule in the field of
medicinal chemistry. Its straightforward synthesis and the versatility of its chemical structure
allow for the generation of a diverse library of pyrimidine derivatives. While the direct biological
activity of the title compound is not extensively documented, its role as a critical intermediate in
the development of potential anticancer and anti-inflammatory drugs is well-established. This
guide provides essential technical information to support further research and development
efforts leveraging this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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